Cas no 105223-85-6 (1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone)

1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone is a pyrazole derivative with a molecular formula of C₁₂H₁₂N₂O. This compound features a ketone functional group adjacent to a substituted pyrazole ring, making it a versatile intermediate in organic synthesis. Its structural properties enable applications in pharmaceutical and agrochemical research, particularly in the development of heterocyclic compounds. The phenyl and methyl substituents enhance its stability and reactivity, facilitating selective modifications. The product is typically characterized by high purity and consistent performance, ensuring reliability in synthetic workflows. Its well-defined structure also supports precise analytical characterization, making it suitable for use in method development and mechanistic studies.
1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone structure
105223-85-6 structure
Product Name:1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
CAS No:105223-85-6
MF:C12H12N2O
MW:200.236482620239
MDL:MFCD19103576
CID:1151195
PubChem ID:13620272
Update Time:2025-05-23

1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methyl-1-phenylpyrazol-4-yl)ethanone
    • CTK0D7598
    • AKOS015831092
    • AGN-PC-00NBCD
    • ACMC-20m81g
    • Ethanone, 1-(3-methyl-1-phenyl-1H-pyrazol-4-yl)-
    • acetyl-4 methyl-3 phenyl-1 pyrazole
    • 4-acetyl-3-methyl-1-phenylpyrazole
    • STL361666
    • MCULE-1890311323
    • SureCN10604729
    • CTK0D7598; AKOS015831092; AGN-PC-00NBCD; ACMC-20m81g; Ethanone, 1-(3-methyl-1-phenyl-1H-pyrazol-4-yl)-; acetyl-4 methyl-3 phenyl-1 pyrazole; 4-acetyl-3-methyl-1-phenylpyrazole; STL361666; MCULE-1890311323; SureCN10604729;
    • ALBB-017175
    • LS-05505
    • 105223-85-6
    • CS-0321404
    • 1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
    • SCHEMBL10604729
    • 1-(3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
    • DTXSID70545190
    • MFCD19103576
    • 1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
    • MDL: MFCD19103576
    • Inchi: 1S/C12H12N2O/c1-9-12(10(2)15)8-14(13-9)11-6-4-3-5-7-11/h3-8H,1-2H3
    • InChI Key: DPLBGBYVVKEXDZ-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CN(C2C=CC=CC=2)N=C1C

Computed Properties

  • Exact Mass: 200.094963011g/mol
  • Monoisotopic Mass: 200.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 34.9Ų

1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone Security Information

  • HazardClass:IRRITANT

1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M242820-250mg
1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
105223-85-6
250mg
$ 275.00 2022-06-04
TRC
M242820-500mg
1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
105223-85-6
500mg
$ 450.00 2022-06-04
TRC
M242820-1000mg
1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
105223-85-6
1g
$ 720.00 2022-06-04
Chemenu
CM484991-1g
1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
105223-85-6 97%
1g
$264 2022-06-14
abcr
AB410230-500 mg
1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
105223-85-6
500MG
€254.60 2022-03-02
abcr
AB410230-1 g
1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
105223-85-6
1g
€299.00 2022-03-02
abcr
AB410230-500mg
1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone; .
105223-85-6
500mg
€269.00 2025-04-22
abcr
AB410230-1g
1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone; .
105223-85-6
1g
€317.00 2025-04-22
A2B Chem LLC
AD69062-500mg
1-(3-Methyl-1-phenyl-1h-pyrazol-4-yl)ethanone
105223-85-6 >95%
500mg
$467.00 2024-04-20
A2B Chem LLC
AD69062-1g
1-(3-Methyl-1-phenyl-1h-pyrazol-4-yl)ethanone
105223-85-6 >95%
1g
$509.00 2024-04-20

Additional information on 1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone

1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone

1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone, also known by its CAS number 105223-85-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of 1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone consists of a pyrazole ring substituted with a methyl group at position 3, a phenyl group at position 1, and an ethanone moiety at position 4. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

Recent studies have highlighted the potential of pyrazole derivatives as promising candidates for the development of new therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that 1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone exhibits potent anti-inflammatory and antioxidant activities, making it a valuable lead compound for the treatment of chronic inflammatory diseases. Additionally, its ability to modulate key cellular pathways involved in neurodegenerative disorders has been explored in *Nature Communications*, where it was shown to protect against oxidative stress-induced neuronal damage.

The synthesis of 1-(3-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone typically involves a multi-step process that includes the preparation of the pyrazole ring followed by functionalization with the ethanone group. A recent advancement in this area, as reported in *Organic Letters*, utilizes a one-pot microwave-assisted synthesis method that significantly improves reaction efficiency and yield. This approach not only simplifies the synthesis process but also reduces the environmental footprint, aligning with current green chemistry trends.

In terms of pharmacokinetics, studies conducted on CAS 105223856 have revealed favorable absorption profiles and moderate plasma stability, suggesting its potential for oral administration. However, further investigations are required to fully understand its bioavailability and metabolic pathways. Preclinical trials have also indicated that this compound demonstrates low toxicity in animal models, which is a critical factor for its consideration as a drug candidate.

Moreover, the structural versatility of 1-(3-Methyl-1Phenylpyrazol4yl)Ethanone allows for extensive chemical modifications to enhance its therapeutic potential. Researchers are currently exploring analogs with additional substituents to improve its solubility and pharmacokinetic properties. These efforts are supported by computational modeling studies, such as those published in *Journal of Chemical Information and Modeling*, which provide insights into the molecular interactions responsible for its biological activity.

In conclusion, CAS 105223856, or 1-(3-Methylphenylpyrazol4ylethanone, represents a compelling compound with significant potential in drug discovery. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for addressing unmet medical needs. Continued research into its mechanisms of action and optimization strategies will undoubtedly pave the way for its translation into clinical applications.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd